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Compound of Interest

Compound Name:
Sphingosine-1-phosphate

(d18:1(14Z))

Cat. No.: B10818955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sphingosine-1-phosphate (S1P) is a crucial bioactive signaling lipid involved in a multitude of

physiological and pathological processes, including immune cell trafficking, angiogenesis, and

cell proliferation and survival.[1][2][3] S1P exerts its effects by binding to five specific G protein-

coupled receptors (GPCRs), S1P₁₋₅.[1][2][4] The regulation of S1P levels is critical, and

dysregulation has been implicated in various diseases such as autoimmune disorders, cancer,

and fibrosis.[5] Sphingosine-1-phosphate (d18:1(14Z)) is an atypical isomer of S1P.[6] This

document provides detailed guidelines for the proper handling, storage, and use of the

Sphingosine-1-phosphate (d18:1(14Z)) standard in a research setting.
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Property Value Reference

Formal Name

(2S,3R,Z)-2-amino-3-

hydroxyoctadec-14-en-1-yl

dihydrogen phosphate

[6]

Synonyms S1P (d18:1(14Z)) [6]

Molecular Formula C₁₈H₃₈NO₅P [6]

Formula Weight 379.5 g/mol [6]

Purity ≥95% [6]

Formulation A crystalline solid [6]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of the

Sphingosine-1-phosphate (d18:1(14Z)) standard.

Safety Precautions
While the Safety Data Sheet (SDS) for Sphingosine-1-phosphate (d18:1(14Z)) does not

classify it as hazardous, the SDS for the closely related isomer, Sphingosine-1-phosphate

(d18:1), indicates that it can cause skin and eye irritation and may cause respiratory irritation.

[7][8] Therefore, standard laboratory safety practices should be followed:

This product is for research use only and not for human or veterinary use.[6][9]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Avoid breathing dust. Handle in a well-ventilated area.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Wash hands thoroughly after handling.
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Condition Recommendation Stability Reference

Long-term Storage Store at -20°C ≥ 4 years [6][9][10]

Shipping

Shipped at room

temperature in the

continental US; may

vary elsewhere.

As specified by the

supplier
[6]

Reconstituted Solution Store at 4°C Stable for 24 hours [9]

Solubility
The solubility of Sphingosine-1-phosphate can be challenging due to its zwitterionic nature.

Solvent Concentration Notes Reference

0.3 M NaOH 4 mg/ml

The compound will

precipitate at a pH

below 7.5.

[6][9]

Methanol 1 mg/ml
Yields a clear to

slightly hazy solution.
[3]

Methanol:Water (95:5) 0.5 mg/ml

Forms a slightly hazy

suspension. Heating

(45-65°C) and

sonication can aid in

suspension.

[11]

Water 1 mg/ml

Yields a turbid

solution; not

recommended as a

primary solvent.

[3]

BSA Solution
125 µM in 4 mg/ml

BSA

Used for preparing

working solutions for

cell-based assays.

[11]
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Experimental Protocols
Preparation of Stock Solutions
Method 1: Basic Buffer Solubilization

Directly dissolve the crystalline solid in a basic buffer, such as 0.3 M NaOH, to the desired

concentration.[9]

Note that the S1P will precipitate if the pH of the solution drops below 7.5.[9]

Method 2: Methanol Suspension and BSA Formulation (for cell-based assays)

This method is adapted from protocols for the related S1P (d18:1).[11]

Methanol Suspension:

Add the appropriate volume of methanol:water (95:5) to the crystalline solid to achieve a

concentration of 0.5 mg/ml.[11]

Heat the mixture to 45-65°C and sonicate until the compound is suspended, which will

appear as a slightly hazy solution.[11]

Aliquoting and Drying:

Transfer the desired volume of the methanol suspension to a glass vial.

Evaporate the solvent under a stream of dry nitrogen. A warm water bath (around 50°C)

can be used to facilitate evaporation.[11]

Rotate the vial during evaporation to create a thin film on the inner surface.[11]

The dried lipid can be stored at -20°C for up to one year.[11]

Preparation of BSA Stock Solution:

Prepare a 4 mg/ml solution of fatty acid-free Bovine Serum Albumin (BSA) in sterile water.

Warm the BSA solution to 37°C.
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Add the required volume of the warm BSA solution to the dried S1P to achieve the final

desired molar concentration (e.g., 125 µM).[11]

Incubate at 37°C for 30 minutes, vortexing occasionally.[11]

This BSA-complexed S1P solution can be stored for up to three months.[11]

Quantification by LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the

sensitive and specific quantification of S1P in biological samples.[5][12][13]

1. Sample Preparation (Protein Precipitation)

This is a general protocol and may require optimization for specific biological matrices.[5][14]

To a 1.5 mL microcentrifuge tube, add 10 µL of the biological sample (e.g., plasma, cell

lysate).[5][14]

Add 200 µL of ice-cold methanol containing a suitable internal standard (e.g., C17-S1P or

d7-S1P).[5]

Vortex the mixture vigorously for 30-60 seconds to precipitate proteins.[5]

Incubate the samples on ice for 20 minutes to enhance protein precipitation.[5]

Centrifuge the samples at 17,000 x g for 10 minutes at 4°C.[5]

Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.[5]

2. LC-MS/MS Parameters

The following are general starting parameters that should be optimized for the specific

instrument being used.[5][15]
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Parameter Recommended Setting

Column
C18 reversed-phase column (e.g., 2.1 mm x 50

mm, 1.8 µm)[5]

Mobile Phase A Water with 0.1% formic acid[5]

Mobile Phase B Methanol with 0.1% formic acid[5]

Flow Rate 0.4 - 0.5 mL/min[5]

Injection Volume 5 µL[5]

Column Temperature 40-60°C[5][15]

Ionization Mode Positive Electrospray Ionization (ESI+)

Detection Mode Multiple Reaction Monitoring (MRM)

Signaling Pathway and Experimental Workflow
Sphingosine-1-Phosphate Signaling Pathway
S1P is generated from sphingosine through the action of sphingosine kinases (SphK1 and

SphK2). It is then exported out of the cell and signals through five distinct S1P receptors

(S1P₁₋₅), which couple to various G proteins (Gᵢ, Gᵩ, G₁₂/₁₃) to initiate downstream signaling

cascades that regulate a wide array of cellular functions.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.mdpi.com/2073-4409/11/13/2058
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761394/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/254/239/s9666pis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3865745/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_Sphingosine_1_Phosphate_S1P_Following_PF_543_Treatment.pdf
https://www.caymanchem.com/product/27020/sphingosine-1-phosphate-d18-1-14z
https://cdn.caymanchem.com/cdn/msds/27020m.pdf
https://cdn.caymanchem.com/cdn/msds/62570m.pdf
https://cdn.caymanchem.com/cdn/insert/62570.pdf
https://www.labchem.com.my/products/30826/Sphingosine-1-phosphate-d18114Z-Cayman
https://www.avantiresearch.com/en-gb/products/product/860492-sphingosine-1-phosphate-d181
https://experiments.springernature.com/articles/10.1007/978-1-61779-800-9_3
https://experiments.springernature.com/articles/10.1007/978-1-61779-800-9_3
https://experiments.springernature.com/articles/10.1007/978-1-61779-800-9_3
https://pubmed.ncbi.nlm.nih.gov/22528437/
https://pubmed.ncbi.nlm.nih.gov/22528437/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4635185/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4635185/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4635185/
https://www.mdpi.com/1422-0067/18/8/1800
https://www.benchchem.com/product/b10818955#handling-and-storage-of-sphingosine-1-phosphate-d18-1-14z-standard
https://www.benchchem.com/product/b10818955#handling-and-storage-of-sphingosine-1-phosphate-d18-1-14z-standard
https://www.benchchem.com/product/b10818955#handling-and-storage-of-sphingosine-1-phosphate-d18-1-14z-standard
https://www.benchchem.com/product/b10818955#handling-and-storage-of-sphingosine-1-phosphate-d18-1-14z-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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